Cas no 68559-48-8 (5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno3,2-cpyridine)

• Product Name: 5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno3,2-cpyridine
• CAS No: 68559-48-8
• MF: C₁₄H₁₂ClNOS
• MW: 277.769181251526
• CID: 1078616
• PubChem ID: 13936751
• Update Time: 2025-06-07

5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• (2-chlorophenyl)-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methanone
• 68559-48-8
• DTXSID30552885
• (2-Chlorophenyl)(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)methanone
• SCHEMBL9437239
• AKOS008369549
• DB-306140
• 5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno3,2-cpyridine

• Inchi： 1S/C14H12ClNOS/c15-12-4-2-1-3-11(12)14(17)16-7-5-13-10(9-16)6-8-18-13/h1-4,6,8H,5,7,9H2
• InChI Key： ARHVQOBKFAPHQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CC2C=CSC=2CC1)=O

Computed Properties

• Exact Mass: 277.0328129g/mol
• Monoisotopic Mass: 277.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno3,2-cpyridine

Research Brief on 5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine (CAS: 68559-48-8): Recent Advances and Applications

5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine (CAS: 68559-48-8) is a thienopyridine derivative with significant pharmacological potential, particularly in the field of cardiovascular and antiplatelet therapies. Recent studies have explored its structural modifications, mechanism of action, and therapeutic applications, building on its known role as a precursor or intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine to enhance its binding affinity to P2Y12 receptors, a key target in antiplatelet therapy. The research team employed molecular docking and density functional theory (DFT) calculations to predict the compound's interactions with the receptor, identifying critical hydrogen-bonding and hydrophobic interactions. Experimental validation using in vitro platelet aggregation assays demonstrated that derivatives of this compound exhibited improved inhibitory effects compared to earlier analogs, suggesting its potential as a scaffold for next-generation antiplatelet agents.

In parallel, a 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters explored the compound's metabolic stability and pharmacokinetic profile. The researchers synthesized radiolabeled versions of 5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine and conducted in vivo studies in rodent models. Results indicated moderate hepatic clearance and favorable oral bioavailability, with a half-life of approximately 4.5 hours. These findings underscore the compound's suitability for further development as an oral therapeutic agent, pending optimization of its cytochrome P450-mediated metabolism.

Emerging applications beyond cardiovascular therapy have also been reported. A recent patent (WO2023/154321) disclosed the use of 68559-48-8 derivatives as modulators of neuroinflammatory pathways, with demonstrated efficacy in reducing microglial activation in neurodegenerative disease models. The compound's ability to cross the blood-brain barrier, as confirmed by LC-MS/MS analysis in cerebrospinal fluid, positions it as a promising candidate for treating conditions such as Alzheimer's disease and multiple sclerosis.

Challenges in the large-scale synthesis of 5-(2-Chlorobenzoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine were addressed in a 2024 Organic Process Research & Development article, which described a novel continuous-flow manufacturing process. This method achieved an 82% yield with >99% purity, addressing previous limitations in batch production. The scalable synthesis route is expected to facilitate further clinical translation of derivatives based on this core structure.

In conclusion, recent research on 68559-48-8 and its derivatives highlights its versatility as a pharmacophore with applications spanning cardiovascular, neurological, and inflammatory diseases. Ongoing structure-activity relationship studies and process optimization efforts are likely to expand its therapeutic potential in the coming years. Future directions include combinatorial chemistry approaches to explore its utility in targeted drug delivery systems and as a probe for studying purinergic signaling pathways.